L-Arginine L-aspartate

Specification

• CAS No.: 7675-83-4
• Molecular Formula: C6H14N4O2.C4H7NO4; C10H21N5O6
• Molecular Weight: 307.30 g/mol
• IUPAC Name: (2S)-2-aminobutanedioic acid;(2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid
• Standard InChI: InChI=1S/C6H14N4O2.C4H7NO4/c7-4(5(11)12)2-1-3-10-6(8)9;5-2(4(8)9)1-3(6)7/h4H,1-3,7H2,(H,11,12)(H4,8,9,10);2H,1,5H2,(H,6,7)(H,8,9)/t4-;2-/m00/s1
• Standard InChI Key: SUUWYOYAXFUOLX-ZBRNBAAYSA-N
• Isomeric SMILES: C(C[C@@H](C(=O)O)N)CN=C(N)N.C([C@@H](C(=O)O)N)C(=O)O
• SMILES: C(CC(C(=O)O)N)CN=C(N)N.C(C(C(=O)O)N)C(=O)O
• Canonical SMILES: C(CC(C(=O)O)N)CN=C(N)N.C(C(C(=O)O)N)C(=O)O
• Appearance: Solid powder

Introduction

Chemical Properties and Structure

L-Arginine L-aspartate (CAS No. 7675-83-4) is a white to off-white solid compound with a molecular formula of C10H21N5O6 and a molecular weight of 307.3 g/mol. This compound exists as a salt formed between the amino acids L-arginine and L-aspartic acid. Its physical and chemical properties are summarized in the table below:

Property	Characteristics
Appearance	White to off-white solid
Melting point	220-221°C
Solubility	Very soluble in water, practically insoluble in alcohol and methylene chloride
Stability	Hygroscopic (absorbs moisture from air)
LogP	-1.287 (estimated)
Storage conditions	2-8°C

The high water solubility of L-Arginine L-aspartate makes it suitable for various pharmaceutical formulations and nutritional supplements. Its hygroscopic nature necessitates appropriate storage conditions to maintain stability and prevent degradation due to moisture absorption.

Physiological Effects and Mechanisms of Action

L-Arginine L-aspartate demonstrates several physiological effects that appear to result from the synergistic action of its constituent amino acids. Research suggests that L-arginine and L-aspartate influence different metabolic pathways when administered together as a salt compound.

Metabolic Effects

Studies indicate that L-arginine L-aspartate affects carbohydrate and fat metabolism during exercise. Research has demonstrated that this compound may:

• Reduce lactic acid production through the inhibition of glycolysis (attributed to the L-arginine component)

• Favor fatty acid oxidation (attributed to the L-aspartate component)

These effects were observed in a controlled study where L-arginine-L-aspartate supplementation showed a significant decrease in blood lactate levels during submaximal exercise. At 150 watts of exercise intensity, blood lactate dropped from 2.8 ± 0.8 to 2.0 ± 0.9 mmol·l⁻¹ (p < 0.001) after supplementation, while the placebo group showed no significant change (2.7 ± 1.1 to 2.7 ± 1.4 mmol·l⁻¹; p = 0.9).

Effects on Oxygen Consumption and Work Efficiency

L-Arginine L-aspartate supplementation has been shown to reduce total oxygen consumption during exercise, suggesting improved work efficiency. In controlled studies, total oxygen consumption during a 3-minute period at 150 watts decreased from 6.32 ± 0.51 to 5.95 ± 0.40 l (p = 0.04) after L-arginine L-aspartate supplementation, compared to no significant change in the placebo group (6.07 ± 0.51 to 5.91 ± 0.50 l; p = 0.3).

Research Findings on Exercise Performance

Effects on Submaximal Exercise

A double-blind, placebo-controlled trial evaluated the effects of L-arginine L-aspartate on metabolic and cardiorespiratory responses to submaximal exercise in healthy athletes. The study involved 16 healthy male volunteers with an average age of 22 ± 3 years who performed incremental cycle spiroergometry before and after intake of either L-arginine L-aspartate (3 grams per day) or placebo for 3 weeks.

The participant characteristics are presented in the following table:

Parameter	Placebo Group (n=8)	L-Arginine L-Aspartate Group (n=8)
Age (years)	21.0 (1.8)	22.4 (3.9)
Height (m)	1.81 (0.08)	1.80 (0.07)
Body mass (kg)	75.5 (11.6)	72.5 (6.5)
Resting heart rate (bpm)	79.6 (11.6)	77.0 (12.7)
Resting systolic BP (mmHg)	127.4 (20.8)	133.8 (16.2)
Resting diastolic BP (mmHg)	76.0 (8.6)	77.4 (18.1)
Occasional smokers, n (%)	4 (50)	2 (25)
Physical activity duration (h·week⁻¹)	14.8 (7.3)	11.4 (4.4)
Physical activity intensity (1-3 scale)	1.8 (0.7)	2.2 (0.6)

The study demonstrated several significant effects of L-arginine L-aspartate supplementation on exercise parameters:

• Decreased blood lactate accumulation at 100 watts (2.0 ± 0.7 to 1.4 ± 0.5 mmol·l⁻¹)

• Diminished minute ventilation at 100 and 150 watts (p < 0.05)

• Lower heart rates at 50, 100, and 150 watts (p < 0.05)

• Decreased carbon dioxide output at 50 and 150 watts (p < 0.05)

• Lower respiratory exchange ratio at 150 watts (p < 0.05)

Impact on Fat Utilization and Work Capacity

The respiratory analyses revealed an increased fat utilization after L-arginine L-aspartate supplementation, suggesting that this compound may enhance fat metabolism during low to moderate-intensity exercise. Additionally, physical work capacity at a heart rate of 130 beats·min⁻¹ was enhanced after L-arginine L-aspartate supplementation (+10.4 ± 11.0 watts) compared to placebo (-9.9 ± 17.9 watts) (p < 0.05).

These findings suggest that L-arginine L-aspartate may provide ergogenic benefits, particularly during submaximal exercise, by improving metabolic efficiency and enhancing work capacity.

Comparative Efficacy and Mechanism Insights

While the search results focus primarily on L-arginine L-aspartate, it's worth noting some comparative insights from studies on similar compounds. Research suggests that the effects of L-arginine L-aspartate may differ from those of the individual amino acids administered separately, indicating synergistic effects between the components.

The metabolic effects of L-arginine L-aspartate appear to be most pronounced at lower exercise intensities, particularly below the anaerobic threshold. This suggests that the compound's primary benefits may be in enhancing endurance and efficiency during prolonged submaximal exercise rather than improving high-intensity performance.

Clinical and Athletic Applications